Cas no 21024-57-7 (methyl (2Z)-3-cyclopropylbut-2-enoate)

• Product Name: methyl (2Z)-3-cyclopropylbut-2-enoate
• CAS No: 21024-57-7
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 1397741
• PubChem ID: 10329380
• Update Time: 2025-04-20

methyl (2Z)-3-cyclopropylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-cyclopropyl-, methyl ester, (Z)-
• methyl 3-cyclopropylbut-2-enoate
• methyl (2Z)-3-cyclopropylbut-2-enoate
• SCHEMBL13468265
• EN300-1459587
• Methyl (Z)-3-cyclopropylbut-2-enoate
• Namikibbv-44227707
• Namiki bbv-44227707
• AKOS017417057
• 21024-57-7

• Inchi： 1S/C8H12O2/c1-6(7-3-4-7)5-8(9)10-2/h5,7H,3-4H2,1-2H3
• InChI Key： HYAJWENQEZKGNL-UHFFFAOYSA-N
• SMILES： O(C)C(C=C(C)C1CC1)=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids